Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate
Overview
Description
Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate, also known as AHEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate involves the inhibition of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer development. This compound has been shown to inhibit the activation of NF-κB by preventing the degradation of IκBα, a protein that inhibits the activation of NF-κB.
Biochemical and Physiological Effects:
This compound has been found to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activation of inflammatory cells, such as macrophages and neutrophils.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, one limitation of this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
The potential applications of Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate are vast, and several areas of future research can be explored. One direction is to investigate the use of this compound in the treatment of liver diseases, such as non-alcoholic fatty liver disease and liver cancer. Another direction is to explore the use of this compound as a potential therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, further studies can be conducted to explore the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicine and biology. Its anti-inflammatory, antioxidant, and antitumor properties make it a valuable compound for further research and development. With continued studies, this compound may become a valuable therapeutic agent for the treatment of various diseases.
Scientific Research Applications
Tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate has been studied extensively for its potential use as a therapeutic agent. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to have a protective effect on the liver and can potentially be used to treat liver diseases.
properties
IUPAC Name |
tert-butyl 2-amino-3-(1-hydroxyethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-8(15)9-6-5-7-10(11(9)14)12(16)17-13(2,3)4/h5-8,15H,14H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQYBLXDXZDELX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C(=CC=C1)C(=O)OC(C)(C)C)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40723180 |
Source
|
| Record name | tert-Butyl 2-amino-3-(1-hydroxyethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40723180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
889956-70-1 |
Source
|
| Record name | tert-Butyl 2-amino-3-(1-hydroxyethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40723180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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